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Compound of Interest

Compound Name: Isobutyl isocyanate

Cat. No.: B046091 Get Quote

An In-Depth Technical Guide to Isobutyl
Isocyanate
For Researchers, Scientists, and Drug Development Professionals

Core Data Sheet: Isobutyl Isocyanate
CAS Number: 1873-29-6

Molecular Formula: C₅H₉NO

Molecular Weight: 99.13 g/mol [1]

This guide provides a comprehensive overview of isobutyl isocyanate, a versatile reagent in

organic synthesis, with a particular focus on its applications in pharmaceutical and chemical

research. Below, you will find detailed information on its physicochemical properties,

spectroscopic data, synthesis, reactivity, and safe handling protocols.

Quantitative Data Summary
The following tables summarize the key physical and spectroscopic properties of isobutyl
isocyanate.

Table 1: Physicochemical Properties of Isobutyl Isocyanate
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Property Value

Appearance Colorless liquid[2]

Boiling Point 104.7 °C at 760 mmHg[1]

Melting Point -85.5 °C (estimate)[1]

Density 0.87 g/cm³[1]

Vapor Pressure 30.4 mmHg at 25°C[1]

Flash Point 17.1 °C[1]

Refractive Index 1.429[1]

Table 2: Spectroscopic Data for Isobutyl Isocyanate

Spectroscopy Key Features

¹H NMR (Predicted)
Peaks corresponding to the isobutyl group

protons.[1]

¹³C NMR (Predicted)

Resonances for the four distinct carbon atoms

of the isobutyl group and the isocyanate carbon.

[1]

IR Spectroscopy

Strong, characteristic absorption band for the

N=C=O stretching vibration around 2270 cm⁻¹.

[3]

Mass Spectrometry (EI)

Molecular ion peak and fragmentation pattern

consistent with the structure of isobutyl

isocyanate.[1]

Synthesis and Reactivity
Isobutyl isocyanate is typically synthesized from isobutylamine through phosgenation. It is a

reactive electrophile that readily participates in nucleophilic addition reactions. Its reactivity is

primarily centered on the electrophilic carbon atom of the isocyanate group.
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Reaction with Amines to Form Ureas
Isobutyl isocyanate reacts with primary and secondary amines to form substituted ureas. This

reaction is fundamental in the synthesis of a wide range of biologically active molecules and

materials.

Reaction with Alcohols to Form Carbamates
The reaction of isobutyl isocyanate with alcohols yields carbamates (urethanes). This

reaction is crucial in the production of polyurethanes and in the synthesis of various

pharmaceutical compounds.

Experimental Protocols
The following are detailed experimental protocols for the synthesis of a urea and a carbamate

derivative using isobutyl isocyanate.

Synthesis of N-(4-chlorophenyl)-N'-isobutylurea
This protocol describes the synthesis of a substituted urea from isobutyl isocyanate and 4-

chloroaniline.

Experimental Procedure:

To a solution of 4-chloroaniline (1.0 equivalents) in a suitable anhydrous solvent such as

dichloromethane or toluene, isobutyl isocyanate (1.05 equivalents) is added dropwise at

room temperature under an inert atmosphere.

The reaction mixture is stirred at room temperature for a specified period, typically ranging

from a few hours to overnight. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion of the reaction, the solvent is removed under reduced pressure.

The crude product is then purified, typically by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica

gel, to yield the pure N-(4-chlorophenyl)-N'-isobutylurea.
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The structure and purity of the final product are confirmed by spectroscopic methods (¹H

NMR, ¹³C NMR, IR, and MS) and melting point determination.

Synthesis of Isobutyl Carbamates
This protocol outlines a general method for the synthesis of carbamates from isobutyl
isocyanate and an alcohol.

Experimental Procedure:

In a round-bottom flask, the desired alcohol (1.0 equivalent) is dissolved in an anhydrous

solvent (e.g., tetrahydrofuran or dichloromethane) under a nitrogen atmosphere.

A catalyst, such as dibutyltin dilaurate (DBTDL), can be added to accelerate the reaction,

particularly for less reactive alcohols.

Isobutyl isocyanate (1.0 equivalent) is then added dropwise to the solution at a controlled

temperature, often starting at 0 °C and then allowing the reaction to warm to room

temperature.

The reaction is stirred until completion, as monitored by TLC or IR spectroscopy

(disappearance of the isocyanate peak).

The solvent is evaporated, and the crude carbamate is purified by flash column

chromatography or distillation under reduced pressure.

The final product is characterized by spectroscopic techniques to confirm its identity and

purity.

Applications in Drug Development
Isocyanates, including isobutyl isocyanate, are valuable building blocks in the pharmaceutical

industry. Their ability to form stable urea and carbamate linkages makes them useful for

synthesizing a diverse range of therapeutic agents. They have been employed in the

development of prodrugs to enhance the pharmacokinetic properties of existing drugs and in

the creation of novel active pharmaceutical ingredients (APIs).
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Visualized Experimental Workflow: Multi-step
Synthesis
The following diagram illustrates a generalized workflow for a multi-step synthesis that could

involve isobutyl isocyanate as a key reagent for introducing a urea or carbamate moiety into a

more complex molecule.

Caption: A generalized workflow for a multi-step organic synthesis.

Safety and Handling
Isobutyl isocyanate is a hazardous chemical and must be handled with appropriate safety

precautions.

Toxicity: It is toxic if inhaled, ingested, or absorbed through the skin.[4]

Irritation: It can cause severe irritation to the eyes, skin, and respiratory tract.[4]

Flammability: Isobutyl isocyanate is a flammable liquid and vapor.[4]

Reactivity: It reacts exothermically with water, amines, alcohols, and other nucleophiles.[2]

Safe Handling Procedures:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Keep away from heat, sparks, and open flames.

Store in a tightly sealed container in a cool, dry, and well-ventilated area.

In case of a spill, follow established laboratory safety protocols for hazardous materials.

This technical guide is intended to provide a comprehensive resource for professionals working

with isobutyl isocyanate. By understanding its properties, reactivity, and safe handling
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procedures, researchers can effectively utilize this versatile compound in their synthetic

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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